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Compound of Interest

Compound Name: Methyl 3-cyanopropanoate

Cat. No.: B043914

An In-depth Technical Guide to the Safe Handling of Methyl 3-cyanopropanoate

This guide provides a comprehensive overview of the hazards, safety protocols, and
emergency procedures associated with Methyl 3-cyanopropanoate (CAS No. 4107-62-4). It is
intended for researchers, chemists, and drug development professionals who handle this
reagent in a laboratory setting. The information herein is synthesized from authoritative safety
data sheets and chemical databases to ensure technical accuracy and promote a culture of
safety.

Chemical Identity and Physicochemical Properties

Methyl 3-cyanopropanoate, also known as Methyl 3-cyanopropionate, is a bifunctional
organic molecule containing both a nitrile and an ester functional group.[1][2] This structure
makes it a valuable building block in organic synthesis. Understanding its physical properties is
the first step in a robust risk assessment.

Structure:
e Molecular Formula: CsH7NO2[1][3]
e SMILES: COC(=O)CCC#NI[1][4]

« InChlKey: BPSKURPOKFSLHJ-UHFFFAOY SA-N[1][4]
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A summary of its key physicochemical properties is presented below. This data is critical for
determining appropriate storage conditions, predicting its behavior in case of a spill, and
selecting appropriate fire-fighting measures.

Property Value Source
CAS Number 4107-62-4 [1]13][5]
Molecular Weight 113.11 g/mol [11[3]
Appearance Colorlfass- to almost colorless 6]
clear liquid

Boiling Point 216 °C [6]
Density 1.08 g/cm3 [6]
Refractive Index 1.422 [6]

Hazard Identification and GHS Classification

Methyl 3-cyanopropanoate is classified as a hazardous substance under the Globally
Harmonized System (GHS). The primary danger stems from its acute toxicity if ingested.[1] The
presence of the nitrile group suggests a potential for metabolic release of cyanide ions, a
common mechanism of toxicity for organic nitriles, which necessitates stringent handling
protocols.

The GHS classification, aggregated from multiple suppliers, is summarized in the table below.

[1]L6]
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Hazard Class Category Hazard Statement Pictogram
o H301: Toxic if
Acute Toxicity, Oral Category 3 Skull and Crossbones
swallowed

Skin H315: Causes skin )

) o Category 2 S Exclamation Mark
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]

o Category 2A S Exclamation Mark
Damage/Irritation eye irritation
o H227: Combustible

Flammable Liquids Category 4 (None)

liquid

Signal Word: Danger[1][6]

Some sources also indicate potential hazards for acute dermal toxicity (H311), respiratory

irritation (H335), and germ cell mutagenicity (H340).[1] Given this variability, a conservative

approach that accounts for these more severe potential hazards is recommended when

conducting a risk assessment.

Risk Assessment and Hierarchy of Controls

Before any procedure involving Methyl 3-cyanopropanoate, a thorough risk assessment is

mandatory. The goal is to minimize exposure through all potential routes: ingestion, inhalation,

and dermal contact. The hierarchy of controls provides a systematic framework for this

assessment.
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q{ierarchy of Controls for Methyl 3-cyanopropanoate\

Elimination

(Is the reagent essential?)

ost Effective

Substitution
(Use a less toxic alternative?)

Engineering Controls
(Chemical fume hood, closed system)

Administrative Controls
(SOPs, training, designated areas)

east Effective

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for risk mitigation.

o Elimination/Substitution: The most effective control. Can the experiment be redesigned to
avoid using this reagent, or can a less hazardous alternative be used?
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» Engineering Controls: The primary means of protection. All work with Methyl 3-
cyanopropanoate must be performed in a certified chemical fume hood to prevent
inhalation of vapors.[7]

o Administrative Controls: Establish Standard Operating Procedures (SOPs) for all tasks
involving this chemical. Clearly label designated work areas. Ensure all personnel are trained
on the specific hazards and emergency procedures. Do not eat, drink, or smoke in the work
area.[7][8]

o Personal Protective Equipment (PPE): PPE is the last line of defense and must not be used
as a substitute for proper engineering controls.

Safe Handling and Personal Protective Equipment
(PPE)

Handling this compound requires meticulous attention to detail to prevent exposure.

ired | : : PPE)

PPE Type Specification Rationale

o Prevents skin contact. Use
Nitrile or neoprene gloves.
) ) ) proper glove removal
Hand Protection Inspect for integrity before ) )
technique to avoid
each use. o ]
contaminating skin.

] Protects against splashes that
) Chemical safety goggles or a ]
Eye Protection _ can cause serious eye
face shield. o
irritation.[7]

, _ A flame-resistant lab coat, long  Provides a barrier against
Skin/Body Protection ) )
pants, and closed-toe shoes. accidental spills and splashes.

If engineering controls fail or

) o for spill cleanup, a NIOSH-
) ) Not typically required if used ) )
Respiratory Protection o o approved respirator with an
within a functioning fume hood. _ _
organic vapor cartridge may be

necessary.[7]
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General Handling Protocol

o Preparation: Before starting, ensure a chemical fume hood is operational. Clear the work
area of all unnecessary items. Locate the nearest safety shower, eyewash station, and spill
kit.

 Aliquoting: Use grounded equipment to prevent static discharge, as the material is a
combustible liquid. Dispense the liquid slowly and carefully to avoid generating aerosols or
splashes.

o Post-Handling: Tightly close the container immediately after use.[7] Decontaminate all
surfaces, glassware, and equipment.

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.

Storage and Incompatibility

Proper storage is crucial for maintaining chemical stability and preventing hazardous reactions.

o Storage Conditions: Store in a cool, dry, well-ventilated area, away from sources of heat or
ignition.[7] Keep containers tightly sealed and store in a secondary containment tray.

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[7]
Oxidizers can react violently with the organic components, while strong bases can catalyze
hydrolysis or other reactions, leading to pressure buildup or decomposition.

Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Medical Emergency. Call a poison control center

or doctor immediately.[8] Rinse the mouth with

Ingestion . " .
water. Do NOT induce vomiting.[9] Never give
anything by mouth to an unconscious person.[9]
Move the person to fresh air. If breathing is

) difficult or has stopped, provide artificial

Inhalation

respiration and seek immediate medical
attention.[7][10]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with large amounts of
soap and water for at least 15 minutes.[7][10]

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7][10] Remove contact
lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Spill Response Protocol

The response to a spill depends on its size and location. The following workflow outlines a

general procedure for a small-scale laboratory spill.
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Caption: Emergency workflow for a small laboratory spill.
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Key Spill Response Steps:

o Evacuate & Alert: Immediately alert others in the vicinity. For large spills, evacuate the lab
and call emergency services.

e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain & Absorb: Use an inert, non-combustible absorbent material like vermiculite or sand
to cover the spill.[9]

o Collect: Using non-sparking tools, carefully scoop the absorbed material into a designated,
sealable container for hazardous waste.

o Decontaminate: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the waste and contaminated materials through your institution's
hazardous waste program.[7][8]

Fire-Fighting Measures

Methyl 3-cyanopropanoate is a combustible liquid.[1]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO32).[9]

¢ Unsuitable Extinguishing Media: Do not use a solid stream of water (water jet), as it may
scatter and spread the fire.

o Hazardous Combustion Products: Fire may produce toxic and irritating fumes, including
carbon monoxide (CO), carbon dioxide (COz2), nitrogen oxides (NOx), and potentially highly
toxic hydrogen cyanide (HCN).[7]

e Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous vapors and combustion products.

[7]

Disposal Considerations
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Chemical waste must be handled and disposed of in accordance with all local, state, and
federal regulations. Do not dispose of this chemical down the drain. Collect waste in a properly
labeled, sealed container and transfer it to your institution's environmental health and safety
office for disposal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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